Cas no 1805095-02-6 (6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde
• CAS No: 1805095-02-6
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4890990
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F2INO2/c1-14-6-2-5(7(9)10)12-8(11)4(6)3-13/h2-3,7H,1H3
• InChI Key： UQDFHESGIWQONJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde

6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde (CAS No: 1805095-02-6)

6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde, also known by its CAS number 1805095-02-6, is a highly specialized organic compound with significant applications in modern chemical research and synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodine atom, a methoxy group, and an aldehyde functional group. The combination of these substituents makes it a valuable tool in various fields, including medicinal chemistry, agrochemistry, and materials science.

The synthesis of 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling, Stille coupling, or other cross-coupling reactions. These methods allow for precise control over the substitution pattern on the pyridine ring, ensuring the desired regioselectivity and stereochemistry. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these reactions, making this compound more accessible for large-scale applications.

In terms of applications, 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde has shown promise as an intermediate in the synthesis of bioactive molecules. Its aldehyde group serves as a versatile site for further functionalization, enabling the construction of complex heterocyclic frameworks. For instance, researchers have employed this compound in the development of novel kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The presence of the iodine atom in the structure also renders this compound amenable to nucleophilic substitution reactions, which are critical in many organic transformations. Recent studies have demonstrated its utility in the synthesis of biaryl compounds through Ullmann-type couplings, highlighting its role as a valuable building block in modern organic synthesis.

In addition to its synthetic applications, 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde has been explored for its potential in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials and light-emitting diodes (LEDs). Ongoing research is focused on optimizing its electronic characteristics through strategic modifications of its substituents.

From an analytical standpoint, this compound can be thoroughly characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxaldehyde stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure and reactivity make it an essential building block for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications and synthetic strategies involving this compound, its significance in the field of organic chemistry is expected to grow further.